Cas no 944268-56-8 (2-Bromo-6-methylbenzotrifluoride)

2-Bromo-6-methylbenzotrifluoride is a halogenated aromatic compound featuring a bromine substituent at the 2-position and a methyl group at the 6-position of a benzotrifluoride scaffold. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki or Negishi couplings. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, which is advantageous in pharmaceutical and agrochemical applications. Its well-defined reactivity profile and compatibility with various reaction conditions make it a reliable building block for constructing complex molecules. The compound is typically handled under inert conditions to preserve its stability.

2-Bromo-6-methylbenzotrifluoride structure

944268-56-8 structure

Product Name:2-Bromo-6-methylbenzotrifluoride

CAS No:944268-56-8

MF:C₈H₆BrF₃

MW:239.032452106476

MDL:MFCD01631583

CID:1070872

PubChem ID:45594309

Update Time:2025-06-08

2-Bromo-6-methylbenzotrifluoride Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-6-methylbenzotrifluoride
- 1-Bromo-3-methyl-2-(trifluoromethyl)benzene (ACI)
- 1-Bromo-3-methyl-2-(trifluoromethyl)benzene
- 3-bromo-2-(trifluoromethyl)toluene
- SY259213
- AKOS005255488
- DB-079878
- MFCD01631583
- AS-33175
- DTXSID30670710
- 944268-56-8
- EN300-207364
- 1-bromo-3-methyl-2-(trifluoromethyl)benzene;944268-56-8;
- 1-bromo-methyl-2-trifluoromethyl-benzene
- CS-0153709
- SCHEMBL696825
- MDL： MFCD01631583
- Inchi： 1S/C8H6BrF3/c1-5-3-2-4-6(9)7(5)8(10,11)12/h2-4H,1H3
- InChI Key： BGTQSQRDRWEFPU-UHFFFAOYSA-N
- SMILES： FC(C1C(C)=CC=CC=1Br)(F)F

Computed Properties

Exact Mass: 237.96050g/mol
Monoisotopic Mass: 237.96050g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.538±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 190.0±35.0 ºC (760 Torr),
Flash Point: 76.4±21.8 ºC,
Solubility: Insuluble (2.9E-3 g/L) (25 ºC),

2-Bromo-6-methylbenzotrifluoride Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

2-Bromo-6-methylbenzotrifluoride Pricemore >>

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Alichem	A013006842-1g	2-Bromo-6-methylbenzotrifluoride	944268-56-8	95%	1g	$260.00	2023-08-31
Alichem	A013006842-5g	2-Bromo-6-methylbenzotrifluoride	944268-56-8	95%	5g	$728.00	2023-08-31
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